Cas no 423-49-4 (1H,1H-Perfluoroheptylamine)

• Product Name: 1H,1H-Perfluoroheptylamine
• CAS No: 423-49-4
• MF: C₇H₄F₁₃N
• MW: 349.092607498169
• CID: 328572
• PubChem ID: 2776139
• Update Time: 2025-04-19

1H,1H-Perfluoroheptylamine Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
• 1H,1H-PERFLUOROHEPTYLAMINE
• 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptan-1-amine
• 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecakis(fluoranyl)heptan-1-amine
• RWJCANHSJXNRDM-UHFFFAOYSA-N
• MFCD01319145
• A825862
• BS-32424
• FT-0607856
• 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-1-heptanamine
• DTXSID10379835
• CS-0205916
• SCHEMBL3221021
• 423-49-4
• 1h,1h-tridecafluoroheptylamine
• NS00019072
• AKOS016015558
• DB-050897
• G86009
• 1H,1H-Perfluoroheptylamine

• MDL： MFCD01319145
• Inchi： 1S/C7H4F13N/c8-2(9,1-21)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20/h1,21H2
• InChI Key： RWJCANHSJXNRDM-UHFFFAOYSA-N
• SMILES： FC(C(C(CN)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 349.01400
• Monoisotopic Mass: 349.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.594
• Boiling Point: 129 °C
• Flash Point: 45.9°C
• Refractive Index: 1.292
• PSA: 26.02000
• LogP: 4.38420

1H,1H-Perfluoroheptylamine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2734
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R34